Letrozole-d4 (major) Letrozole-d4 (major)
Brand Name: Vulcanchem
CAS No.: 1133712-96-5
VCID: VC0018294
InChI: InChI=1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H/i1D,2D,5D,6D
SMILES: C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)N3C=NC=N3
Molecular Formula: C17H11N5
Molecular Weight: 289.33 g/mol

Letrozole-d4 (major)

CAS No.: 1133712-96-5

Reference Standards

VCID: VC0018294

Molecular Formula: C17H11N5

Molecular Weight: 289.33 g/mol

Letrozole-d4 (major) - 1133712-96-5

CAS No. 1133712-96-5
Product Name Letrozole-d4 (major)
Molecular Formula C17H11N5
Molecular Weight 289.33 g/mol
IUPAC Name 4-[(4-cyanophenyl)-(1,2,4-triazol-1-yl)methyl]-2,3,5,6-tetradeuteriobenzonitrile
Standard InChI InChI=1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H/i1D,2D,5D,6D
Standard InChIKey HPJKCIUCZWXJDR-NMRLXUNGSA-N
Isomeric SMILES [2H]C1=C(C(=C(C(=C1C#N)[2H])[2H])C(C2=CC=C(C=C2)C#N)N3C=NC=N3)[2H]
SMILES C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)N3C=NC=N3
Canonical SMILES C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)N3C=NC=N3
Synonyms 4,4’-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile-d4; 4-[1-(4-Cyanophenyl)-1-(1,2,4-triazol-1-yl)methyl]benzonitrile-d4; CGS 20267-d4; Femara-d4; Lerozole-d4; Letrazole-d4;
PubChem Compound 25235893
Last Modified Nov 11 2021
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